Cas no 58160-96-6 (cyclopropylmethyl-L-glycine)

• Product Name: cyclopropylmethyl-L-glycine
• CAS No: 58160-96-6
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD11185552
• CID: 376572
• PubChem ID: 3017096
• Update Time: 2025-07-22

cyclopropylmethyl-L-glycine Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(cyclopropylmethyl)-
• 2-(1-methylcyclopropyl)glycine
• 2-amino-2-(1-methylcyclopropyl)acetic acid
• Amino(1-methylcyclopropyl)acetic acid
• cyclopropaneacetic acid, alpha-amino-1-methyl-
• L-2-(1-Methylcyclopropyl)glycine
• Glycine, N-(cyclopropylmethyl)-
• (Cyclopropylmethyl)glycine
• cyclopropylmethyl-L-glycine

• MDL： MFCD11185552
• Inchi： 1S/C6H11NO2/c8-6(9)4-7-3-5-1-2-5/h5,7H,1-4H2,(H,8,9)
• InChI Key： JOWMUWBEMDOCKB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNCC1CC1

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -2.2

Experimental Properties

• Density: 1.223
• Boiling Point: 237.3°C at 760 mmHg
• Flash Point: 97.3°C
• Refractive Index: 1.533
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cyclopropylmethyl-L-glycine

Introduction to Cyclopropylmethyl-L-glycine (CAS No. 58160-96-6)

Cyclopropylmethyl-L-glycine, identified by the chemical compound code CAS No. 58160-96-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its cyclopropylmethyl side chain attached to an L-glycine backbone, represents a unique structural motif that has been explored for its potential applications in drug discovery and molecular design. The cyclopropyl group, known for its stability and rigidity, introduces a distinct electronic and steric environment that can modulate the biological activity of attached molecules, making it a valuable scaffold in medicinal chemistry.

The significance of Cyclopropylmethyl-L-glycine lies in its versatility as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacokinetic properties or targeted biological interactions. The L-glycine moiety, being a common amino acid derivative, facilitates the integration of this compound into peptidomimetic libraries and protease inhibitors, where its cyclic structure can improve binding affinity and metabolic stability.

Recent advancements in computational chemistry have further highlighted the potential of Cyclopropylmethyl-L-glycine as a pharmacophore. Molecular modeling studies suggest that the cyclopropylmethyl group can effectively occupy specific binding pockets in protein targets, thereby enhancing drug-receptor interactions. This has prompted investigations into its role in developing small-molecule inhibitors for therapeutic applications, particularly in oncology and inflammatory diseases where precise molecular recognition is crucial.

In the realm of synthetic organic chemistry, Cyclopropylmethyl-L-glycine serves as an intriguing intermediate for constructing more elaborate scaffolds. The presence of both the cyclopropyl ring and the chiral glycine unit offers opportunities for stereoselective synthesis, enabling the preparation of enantiomerically pure compounds with tailored biological properties. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to functionalize the cyclopropylmethyl group, expanding its utility in synthetic pathways.

One of the most compelling areas of research involving Cyclopropylmethyl-L-glycine is its application in peptidomimetics—synthetic analogs designed to mimic the bioactivity of natural peptides without their drawbacks, such as susceptibility to proteolytic degradation. By replacing certain peptide bonds with cyclic structures like that of Cyclopropylmethyl-L-glycine, researchers have been able to create molecules with prolonged half-lives and improved oral bioavailability. This approach has been particularly promising in the development of protease inhibitors used to treat viral infections and cancer.

The incorporation of Cyclopropylmethyl-L-glycine into drug candidates has also shown promise in overcoming multidrug resistance (MDR) mechanisms in cancer therapy. The rigid cyclopropyl group can disrupt efflux pump function by interfering with the conformational flexibility required for substrate release, thereby enhancing intracellular drug accumulation. Preclinical studies have demonstrated that derivatives of this compound exhibit potent antitumor activity while exhibiting reduced resistance profiles compared to conventional chemotherapeutics.

Another emerging application of Cyclopropylmethyl-L-glycine is in the field of enzyme inhibition. Its structural features make it an effective competitor for transition-state analogs or cofactor mimics, allowing for selective targeting of key enzymes involved in metabolic pathways or signal transduction cascades. For instance, researchers have explored its potential as an inhibitor of carbonic anhydrases (CAIs), which play a critical role in conditions such as glaucoma and altitude sickness due to their involvement in pH regulation.

The synthesis of Cyclopropylmethyl-L-glycine itself presents unique challenges due to the stability and reactivity of the cyclopropyl group. Traditional methods often involve protecting group strategies or specialized catalysts to ensure regioselective functionalization. Advances in green chemistry have also prompted investigations into more sustainable synthetic routes, such as biocatalytic approaches that utilize engineered enzymes to construct this motif with minimal waste generation.

Future directions for research on Cyclopropylmethyl-L-glycine may include exploring its role in fragment-based drug discovery (FBDD), where small molecular fragments like this one are used as starting points for hit identification and optimization. The ability to rapidly screen libraries containing this scaffold could accelerate the development of novel therapeutics targeting complex diseases such as Alzheimer’s and Parkinson’s, where traditional high-throughput screening methods have faced limitations.

In conclusion, Cyclopropylmethyl-L-glycine (CAS No. 58160-96-6) represents a versatile and promising compound with broad applications across pharmaceutical research and biotechnology. Its unique structural features—combining a stable cycloalkyl group with a biochemically relevant amino acid backbone—make it an invaluable tool for medicinal chemists seeking to design innovative drug candidates. As computational methods improve and synthetic techniques evolve, the potential applications for this compound are likely to expand further, solidifying its importance in future therapeutic developments.